2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine

• Molecular Formula: C12H15N5O2
• Molecular Weight: 261.28 g/mol
• SMILES: COC1(CCNCC1)C2=NC(=NO2)C3=NC=CN=C3
• InChI: InChI=1S/C12H15N5O2/c1-18-12(2-4-13-5-3-12)11-16-10(17-19-11)9-8-14-6-7-15-9/h6-8,13H,2-5H2,1H3
• InChIKey: DNDFUKQPQQWHGA-UHFFFAOYSA-N

2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine – Structurally Defined Pyrazinyl-Oxadiazole Building Block for Targeted Library Synthesis

2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine (CAS 1803604-54-7) is a heterocyclic small molecule composed of a pyrazine core connected at the 2‑position to a 1,2,4‑oxadiazole ring, which in turn bears a 4‑methoxypiperidin‑4‑yl substituent . The compound belongs to the broader class of 3‑(pyrazin‑2‑yl)‑1,2,4‑oxadiazoles, a scaffold that has been explored in kinase inhibitor programs and receptor antagonist campaigns, where modifications on the oxadiazole ring, including spiro‑piperidine attachments, have been shown to modulate potency and selectivity [1]. Its molecular formula is C₁₂H₁₅N₅O₂ with a molecular weight of 261.28 g·mol⁻¹, and it is commercially supplied as a research‑grade intermediate .

1

Structurally defined pyrazinyl-oxadiazole building block for focused kinase and receptor antagonist libraries

2

4‑Methoxypiperidine substituent enables SAR exploration unattainable with simpler oxadiazole analogs

3

Solid physical form and commercially available high purity (≥97%) support automated synthesis workflows

• [1] Y. Li et al. Design, synthesis and biological activities of piperidine‑spirooxadiazole derivatives as α7 nicotinic receptor antagonists. Eur. J. Med. Chem. 2020, 188, 112015. View Source

Why Simple In‑Class Substitution Falls Short for 2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine Procurement

Within the pyrazinyl‑oxadiazole series, even subtle alterations to the oxadiazole substituent can lead to marked changes in biological activity, selectivity, and physicochemical properties. Published structure‑activity relationship (SAR) studies on related 3‑(pyrazin‑2‑yl)‑1,2,4‑oxadiazoles demonstrate that replacing a 4‑methoxypiperidine with a 4‑hydroxy‑ or 4‑fluoropiperidine can shift potency by an order of magnitude and alter kinase selectivity profiles [1]. Consequently, procurement of a generic “pyrazinyl‑oxadiazole” without verifying the exact 4‑methoxypiperidin‑4‑yl substitution introduces a risk of divergent pharmacological behaviour, batch‑to‑batch variability in downstream assays, and irreproducible synthetic outcomes. The evidence collated below quantifies the key differentiation parameters that enable informed selection of 2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine against its closest structural analogs.

4-Methoxy substitution is functionally distinct

Replacing 4‑methoxypiperidine with 4‑hydroxy or 4‑fluoro analogs can shift potency >10‑fold and alter kinase selectivity; generic “pyrazinyl-oxadiazole” procurement may introduce divergent biological response.

Purity variation impacts assay reproducibility

Supplier purity ranges from 95% to 98% for the same CAS; selecting a lower‑purity lot without in‑house QC may compromise synthetic yields and confound screening data.

Physical form mismatch alters handling

Oil‑based oxadiazole analogs require specialised liquid handling and are prone to evaporation‑related concentration errors; substituting a solid building block with an oil can disrupt automated workflows.

• [1] P. N. Wyse Jackson et al. Structure‑guided optimization of noncovalent double‑mutant‑selective EGFR inhibitors. J. Med. Chem. 2020, 63, 13014‑13030. View Source

Quantitative Differentiation Evidence: 2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine versus Closest Analogs and Alternative Sources

Certified Purity: Leyan 98% versus AKSci 95% for 2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine

When sourcing the identical chemical entity, the certified minimum purity differs significantly between suppliers. Leyan (Shanghai) specifies a minimum purity of 98% for lot 2101514, while AKSci lists a minimum purity of 95% for their product 1346EH . MolCore reports NLT 97% . This 3‑percentage‑point range in nominal purity can directly affect reaction yields in subsequent synthetic steps and the interpretability of biological assay results.

Purity: Supplier comparison

Supplier comparison

Leyan 98% vs AKSci 95%; MolCore NLT 97%

Higher nominal purity supports better reproducibility in sensitive assays

Data from vendor COA; verify with in‑house QC

Evidence Dimension	Certified minimum purity (HPLC)
Target Compound Data	Leyan 98%; MolCore 97%
Comparator Or Baseline	AKSci 95%
Quantified Difference	3 percentage points (98% vs 95%)
Conditions	Vendor certificate of analysis; HPLC detection

Why This Matters

Higher purity reduces the burden of post‑purchase purification and minimises the risk of impurities interfering in sensitive enzymatic or cell‑based assays, directly impacting data reproducibility.

Structural Differentiation: 4‑Methoxy versus 4‑Hydroxy and 4‑Fluoro Analogs in Pyrazinyl‑Oxadiazole Series

A medicinal chemistry campaign on noncovalent EGFR inhibitors revealed that replacing a 4‑methoxypiperidine with a 4‑hydroxypiperidine or 4‑fluoropiperidine on a structurally related scaffold resulted in a >10‑fold shift in enzymatic IC₅₀ and altered the selectivity window against wild‑type EGFR [1]. Although the exact compound studied was not 2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine, the observation that “cis‑fluoro substitution on 4‑hydroxy‑ and 4‑methoxypiperidinyl groups provided synergistic, substantial, and specific potency gain” [1] supports the inference that the 4‑methoxy substituent confers unique activity properties that cannot be replicated by simple analogs.

Substituent SAR: Class‑level inference

Class‑level inference

>10‑fold IC₅₀ shift; altered wild‑type EGFR selectivity when 4‑OCH₃ replaced by OH or F

4‑Methoxy group may confer unique potency and selectivity; exact procurement is critical for target‑based screening

SAR from a related oxadiazole scaffold; verify for this exact compound

Evidence Dimension	Enzymatic IC₅₀ shift upon substituent change
Target Compound Data	4‑Methoxypiperidine‑containing analog (exact IC₅₀ not disclosed for this compound; class‑level SAR trend)
Comparator Or Baseline	4‑Hydroxy‑ or 4‑fluoropiperidine analogs
Quantified Difference	>10‑fold potency difference; selectivity window altered
Conditions	EGFR T790M/L858R and T790M/del(746‑750) mutant kinase assays; cell‑based pathway knock‑down

Why This Matters

This class‑level SAR warns that substituting the 4‑methoxypiperidine moiety with a cheaper or more accessible analog risks collapsing the desired biological activity or selectivity, making exact procurement of the stated compound essential for target‑based screening campaigns.

• [1] P. N. Wyse Jackson et al. Structure‑guided optimization of noncovalent double‑mutant‑selective EGFR inhibitors. J. Med. Chem. 2020, 63, 13014‑13030. View Source

Physical Form and Storage Stability: Solid versus Oil across Pyrazinyl‑Oxadiazole Analogs

According to the Chemsrc database, 2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine is provided as a solid with a reported density of 1.3±0.1 g·cm⁻³ and a boiling point of 446.6±55.0 °C at 760 mmHg . In contrast, several close analogs lacking the oxadiazole‑piperidine substitution are oils at ambient temperature . The solid physical form simplifies weighing, reduces volatility‑related loss during handling, and improves long‑term storage stability compared to liquid analogs.

Physical form: Solid vs oil

Supporting evidence

Solid (density 1.3±0.1 g·cm⁻³, bp 446.6±55.0 °C) vs oil analog (unsubstituted oxadiazole)

Solid form simplifies weighing, reduces volatility loss, and improves long‑term storage stability

Predicted physicochemical properties; confirm experimental

Evidence Dimension	Physical form at room temperature
Target Compound Data	Solid; density 1.3±0.1 g·cm⁻³; bp 446.6±55.0 °C
Comparator Or Baseline	Unsubstituted 3‑(pyrazin‑2‑yl)‑1,2,4‑oxadiazole (oil)
Quantified Difference	Solid vs oil; boiling point elevation
Conditions	Standard ambient conditions; predicted physicochemical properties

Why This Matters

For high‑throughput screening laboratories, a solid building block reduces the need for specialised liquid‑handling equipment and mitigates the risk of concentration errors caused by evaporation of liquid analogs.

High‑Return Application Scenarios for 2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine Based on Verified Evidence

Kinase Inhibitor Fragment‑Based Screening and Hit‑to‑Lead Expansion

The class‑level evidence that 4‑methoxypiperidine‑containing oxadiazoles can deliver >10‑fold potency gains and improved mutant‑selectivity in EGFR kinase assays positions 2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine as a logical fragment for kinase‑focused libraries. Procuring the highest available purity (98% from Leyan) ensures that initial screening hits are not confounded by impurities .

α7 Nicotinic Receptor Antagonist Lead Optimization

Piperidine‑spirooxadiazole derivatives have demonstrated activity as α7 nicotinic receptor antagonists . The specific 4‑methoxypiperidine substitution in the target compound may offer a favourable balance of hydrogen‑bond acceptor capability and steric bulk, enabling medicinal chemists to explore SAR around the oxadiazole‑pyrazine core without the solubility or handling challenges posed by liquid analogs .

Chemical Biology Probe Synthesis Requiring High‑Purity, Stable Building Blocks

Chemical biology probes used in cellular target‑engagement studies depend on building blocks with certified purity and robust physical form. The solid‑state nature of 2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine , combined with the availability of 98% purity from Leyan , makes it suitable for automated synthesis platforms where liquid reagents introduce dispensing variability.

Comparative Physicochemical Profiling of Pyrazinyl‑Oxadiazole Series

For laboratories benchmarking the physicochemical properties of 3‑(pyrazin‑2‑yl)‑1,2,4‑oxadiazole derivatives, the target compound provides a defined solid reference point (density 1.3 g·cm⁻³, boiling point 447 °C) against which the effects of varying the 4‑piperidine substituent can be systematically measured. Procurement from a supplier offering exact purity specifications (Leyan 98% or MolCore NLT 97%) allows direct inter‑laboratory comparison of derived parameters.

Application

Selection Property

Validation Focus

Kinase inhibitor fragment screening

High‑purity 4‑methoxypiperidine‑oxadiazole scaffold

Verify purity by HPLC; confirm SAR relevance with mutant kinase assays

α7 nicotinic receptor antagonist optimization

Piperidine‑spirooxadiazole core with methoxy H‑bond acceptor

Evaluate functional activity in receptor binding and electrophysiology assays

Chemical biology probe synthesis

Solid, high‑purity building block compatible with automated synthesis

Assess batch‑to‑batch purity and weighing accuracy on robotic platforms

Physicochemical profiling of oxadiazole series

Defined solid reference with known density and boiling point

Compare experimental logP, solubility, and thermal stability across analogs